Cas no 10401-59-9 (9-Anthryldiazomethane)

• Product Name: 9-Anthryldiazomethane
• CAS No: 10401-59-9
• MF: C₁₅H₁₀N₂
• MW: 218.253303050995
• CID: 203180
• Update Time: 2025-06-30

9-Anthryldiazomethane Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenecarboxaldehyde,one
• 9-Anthryldiazomethane
• ADAM
• ADAM [9-Anthryldiazomethane]
• ANTHRYLDIAZOMETHANE
• 9-(diazomethyl)anthracene

• Inchi： 1S/C15H10N2/c16-17-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-10H
• InChI Key： XXDVOJKRZBNPFN-UHFFFAOYSA-N
• SMILES： [N+](=CC1C2C=CC=CC=2C=C2C=CC=CC=12)=[N-]

Computed Properties

• Exact Mass: 218.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 37.39000
• LogP: 3.72276

9-Anthryldiazomethane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36

Additional information on 9-Anthryldiazomethane

Introduction to 9-Anthryldiazomethane (CAS No. 10401-59-9)

9-Anthryldiazomethane (CAS No. 10401-59-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure and reactivity, has found applications in various advanced research areas, including the development of novel pharmaceuticals and functional materials.

The molecular formula of 9-Anthryldiazomethane is C₁₅H₁₃N₃, and it consists of an anthracene moiety linked to a diazomethane group. The anthracene core provides a rigid, planar structure that can participate in π-π stacking interactions, while the diazomethane functionality imparts unique reactivity and functionalization potential. These features make 9-Anthryldiazomethane an attractive building block for the synthesis of complex molecules and supramolecular assemblies.

In recent years, the use of 9-Anthryldiazomethane in organic synthesis has been extensively explored. One notable application is its role as a carbene precursor in the formation of N-heterocyclic carbenes (NHCs). NHCs are highly versatile ligands that have revolutionized transition-metal catalysis, enabling the development of efficient and selective catalytic processes. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of 9-Anthryldiazomethane-derived NHCs in palladium-catalyzed cross-coupling reactions, achieving high yields and excellent selectivities.

Beyond its synthetic utility, 9-Anthryldiazomethane has also shown promise in medicinal chemistry. The anthracene scaffold is known for its ability to intercalate into DNA, making it a valuable platform for the design of anticancer agents. Research published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of 9-Anthryldiazomethane-based derivatives as potential anticancer drugs. These compounds exhibited potent cytotoxic activity against various cancer cell lines, highlighting their therapeutic potential.

In addition to its applications in drug discovery, 9-Anthryldiazomethane has been investigated for its use in materials science. The combination of the anthracene core's photophysical properties and the diazomethane group's reactivity makes this compound suitable for the development of functional materials with tailored optical and electronic properties. A study published in Advanced Materials explored the use of 9-Anthryldiazomethane-derived polymers as photovoltaic materials, demonstrating their potential for efficient light harvesting and charge transport.

The synthetic accessibility of 9-Anthryldiazomethane further enhances its appeal as a research tool. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common method involves the reaction of anthracene-9-carbaldehyde with azidotrimethylsilane (TMSN₃) followed by deprotection to yield the desired product. This synthetic approach allows researchers to readily incorporate 9-Anthryldiazomethane into their workflows, facilitating rapid progress in their respective fields.

In conclusion, 9-Anthryldiazomethane (CAS No. 10401-59-9) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable building block for the development of novel molecules and materials with diverse applications. As research continues to advance, it is likely that new and exciting uses for this compound will be discovered, further cementing its importance in modern scientific endeavors.